Cas no 78621-81-5 (3-Cyano-5-methylbenzoic acid)

3-Cyano-5-methylbenzoic acid Properties

Names and Identifiers

• 3-Cyano-5-methylbenzoic acid
• 3-cyano-5-methyl-benzoic acid
• FT-0657087
• MFCD11007822
• AKOS006305375
• 78621-81-5
• AB62673
• A839462
• SCHEMBL2160802
• SY022979
• JHRJIRAJMCHQHV-UHFFFAOYSA-N
• CS-0036278
• AS-33124
• EN300-378494
• 3-Cyano-5-methylbenzoicacid
• DTXSID30620518
• DA-18151
• +Expand

• MDL： MFCD11007822
• InChIKey： JHRJIRAJMCHQHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4H,1H3,(H,11,12)
• SMILES： CC1=CC(=CC(=C1)C(=O)O)C#N

Computed Properties

• Exact Mass: 161.048
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• Refractive Index: 1.579
• Boiling Point: Not available
• Melting Point: NA
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),